Cas no 66781-34-8 (3-Pyridinecarbonitrile, 2-(oxiranylmethoxy)-)

• Product Name: 3-Pyridinecarbonitrile, 2-(oxiranylmethoxy)-
• CAS No: 66781-34-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 395800
• PubChem ID: 12529023
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(oxiranylmethoxy)-
• 2-(oxiran-2-ylmethoxy)pyridine-3-carbonitrile
• SCHEMBL11377816
• 2-[(Oxiran-2-yl)methoxy]pyridine-3-carbonitrile
• 66781-34-8
• DTXSID50501451

• Inchi： 1S/C9H8N2O2/c10-4-7-2-1-3-11-9(7)13-6-8-5-12-8/h1-3,8H,5-6H2
• InChI Key： JFDKBDZCQBPRSW-UHFFFAOYSA-N
• SMILES： O1CC1COC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.44